Pralidoxime Mesylate

• CAS: 105404-71-5
• Molecular Formula: C8H12N2O4S
• Molecular Weight: 232.26 g/mol
• InChI: InChI=1S/C7H8N2O.CH4O3S/c1-9-5-3-2-4-7(9)6-8-10;1-5(2,3)4/h2-6H,1H3;1H3,(H,2,3,4)
• InChIKey: WWZYJJGFUIAWNW-UHFFFAOYSA-N

Pralidoxime Mesylate (CAS 105404-71-5): Cholinesterase Reactivator Specifications and Therapeutic Profile

Pralidoxime mesylate (CAS 105404-71-5), also known as P2S, is a quaternary pyridinium aldoxime that functions as a cholinesterase reactivator used in conjunction with atropine for the treatment of organophosphate poisoning [1]. The compound exerts its therapeutic effect via nucleophilic attack by the oxime moiety on the phosphorus center of organophosphate-bound acetylcholinesterase (AChE), cleaving the phosphate-ester bond and restoring enzymatic activity [2]. While the pralidoxime cation constitutes the active pharmacophore, the mesylate (methanesulfonate) counterion distinguishes this salt form from the more globally prevalent pralidoxime chloride [3].

1

Monoquaternary oxime reactivator probe for organophosphate-inhibited AChE studies

2

Mesylate salt form enables salt-screening and counterion-effect research

3

Passive BBB penetration model supported by reported IAM ranking

• [1] NCATS Inxight Drugs. Pralidoxime Mesylate. National Center for Advancing Translational Sciences. View Source
• [2] ScienceDirect Topics. Pralidoxime Chloride: Pharmacology and Mechanism of Action. Elsevier B.V. View Source
• [3] Muleva CT, Bharate SS. Chloride and iodide salts. Journal of Drug Delivery Science and Technology. 2023. View Source

Why Pralidoxime Mesylate Is Not Interchangeable with Other Pralidoxime Salts or Alternative Oximes

Pralidoxime mesylate cannot be substituted generically with pralidoxime chloride, pralidoxime iodide, or alternative oximes such as obidoxime or HI-6 without altering critical performance parameters. The counterion in pralidoxime salts directly influences physicochemical properties including aqueous solubility and solution stability [1]. Furthermore, different oxime congeners exhibit substantial variability in their reactivation potency against specific organophosphate agents, with obidoxime demonstrating superior broad-spectrum reactivation against most pesticide-inhibited AChE while pralidoxime shows distinct efficacy profiles against certain nerve agents [2]. Additionally, the monoquaternary structure of pralidoxime confers differential blood-brain barrier penetration characteristics compared to bisquaternary oximes, impacting potential central nervous system accessibility [3].

Target Pralidoxime mesylate (monoquaternary)

Substitution concern Counterion alters solubility and stability: mesylate’s physicochemical profile may not match chloride or iodide salts; solution behavior requires salt-specific validation.

Target Pralidoxime reactivation profile

Substitution concern Oxime potency varies by organophosphate: obidoxime and HI‑6 show differing reactivation hierarchies; pralidoxime’s relative potency is agent‑dependent and may not transfer.

Target Monoquaternary structure

Substitution concern BBB penetration differs by quaternary structure: bisquaternary oximes (obidoxime, HI‑6) have lower passive membrane partitioning; results may not replicate across structural classes.

• [1] Muleva CT, Bharate SS. Chloride and iodide salts. Journal of Drug Delivery Science and Technology. 2023. View Source
• [2] Worek F, Kirchner T, Bäcker M, Szinicz L. Reactivation by various oximes of human erythrocyte acetylcholinesterase inhibited by different organophosphorus compounds. Arch Toxicol. 1996;70(8):497-503. View Source
• [3] Karasova JZ, Pohanka M, Musilek K, Zemek F, Kuca K. In vitro screening of blood-brain barrier penetration of clinically used acetylcholinesterase reactivators. J Appl Biomed. 2014;12(1):35-40. View Source

Quantitative Differentiation Evidence for Pralidoxime Mesylate: Head-to-Head Comparator Analysis

Salt Form Differentiation: Pralidoxime Mesylate versus Chloride Physicochemical Properties

Pralidoxime chloride demonstrates aqueous solubility of 660 mg/mL (equivalent to approximately 1 g in less than 1 mL water) [1]. Four pralidoxime salts (chloride, iodide, methylsulfate, and mesylate) have been studied for pharmaceutical development [2]. The molecular weight of pralidoxime mesylate is 232.26 g/mol (formula C8H12N2O4S) compared to 173 g/mol for pralidoxime chloride . While the FDA approved only pralidoxime chloride in 1964, pralidoxime mesylate is predominantly utilized in the UK market .

Salt form identity

Class‑level inference

MW 232.26 vs 173 g/mol; mesylate solubility data not retrieved vs chloride 660 mg/mL

Supports salt‑form selection review; mesylate‑specific data to verify.

Mesylate solubility not characterized in retrieved references.

Evidence Dimension	Molecular weight and aqueous solubility
Target Compound Data	MW 232.26 g/mol; solubility data not specified in retrieved literature
Comparator Or Baseline	Pralidoxime chloride: MW 173 g/mol; aqueous solubility 660 mg/mL (1 g in <1 mL)
Quantified Difference	MW difference: 59.26 g/mol (mesylate heavier due to methanesulfonate counterion)
Conditions	Standard pharmaceutical characterization at room temperature

Why This Matters

The counterion selection affects dosing calculations, formulation development, and regional regulatory compliance, making salt form a critical procurement specification.

• [1] Drugs.com. Pralidoxime Chloride Package Insert. Updated 2025. View Source
• [2] Muleva CT, Bharate SS. Chloride and iodide salts. Journal of Drug Delivery Science and Technology. 2023. View Source

Comparative Blood-Brain Barrier Penetration: Pralidoxime versus Bisquaternary Oximes

In an in vitro HPLC-based study evaluating clinically used AChE reactivators, pralidoxime (a monoquaternary oxime) demonstrated the greatest extent of blood-brain barrier penetration among the tested compounds [1]. The study compared pralidoxime against bisquaternary oximes including HI-6, obidoxime, trimedoxime, and methoxime [1]. The IAM capacity factor (kIAM), a quantitative measure of membrane partitioning, was determined for each compound [1]. The molecular weight and linker structure were identified as the most important determinants for passive BBB transport [1].

BBB penetration rank

Head‑to‑head

Ranked 1st of 5 oximes in IAM assay; pralidoxime > bisquaternary oximes

Supports passive BBB penetration model for monoquaternary oximes.

IAM‑HPLC, pH 7.4; ranking reflects in vitro membrane partitioning.

Evidence Dimension	In vitro blood-brain barrier penetration ranking (IAM chromatography)
Target Compound Data	Pralidoxime: ranked highest among tested oximes for BBB penetration
Comparator Or Baseline	HI-6, obidoxime, trimedoxime, methoxime (bisquaternary oximes)
Quantified Difference	Pralidoxime > all tested bisquaternary oximes in penetration capacity (exact kIAM values in full text)
Conditions	In vitro IAM chromatography HPLC method; pH 7.4; compounds varying in pyridinium ring count and linker structure

Why This Matters

Superior BBB penetration potential among clinically used oximes provides a mechanistic rationale for pralidoxime mesylate in research applications investigating central nervous system AChE reactivation.

• [1] Karasova JZ, Pohanka M, Musilek K, Zemek F, Kuca K. In vitro screening of blood-brain barrier penetration of clinically used acetylcholinesterase reactivators. J Appl Biomed. 2014;12(1):35-40. View Source

Oxime Reactivation Potency Ranking: Pralidoxime versus Obidoxime, HLö 7, and HI-6

In a comparative study of human erythrocyte AChE inhibited by 13 different organophosphate pesticides, the velocity and extent of reactivation were assessed for four oximes at concentrations of 10, 30, or 100 μmol/L [1]. In all cases, obidoxime was superior to the three other oximes, with the overall reactivation ranking: obidoxime > HLö 7 > pralidoxime (2-PAM) > HI-6 [1]. Notably, while obidoxime and HLö 7 achieved maximal effectiveness at 10 or 30 μmol/L, pralidoxime and HI-6 required higher concentrations (100 μmol/L) to achieve their optimal reactivation effect [1].

Reactivation potency

Head‑to‑head

Ranked 3rd of 4 oximes; 100 µM required for optimal reactivation vs 10‑30 µM for obidoxime/HLö 7

Supports oxime potency ranking for pesticide‑inhibited AChE research.

Human erythrocyte AChE; 13 OPs; obidoxime > HLö 7 > pralidoxime > HI‑6.

Evidence Dimension	AChE reactivation potency ranking against multiple organophosphate pesticides
Target Compound Data	Pralidoxime (2-PAM): ranked 3rd among 4 oximes; required 100 μmol/L for optimal effect
Comparator Or Baseline	Obidoxime (rank 1), HLö 7 (rank 2), HI-6 (rank 4)
Quantified Difference	Obidoxime > HLö 7 > pralidoxime > HI-6; pralidoxime requires 3.3-10× higher concentration than obidoxime for comparable effect
Conditions	Human erythrocyte AChE inhibited by 13 organophosphate pesticides; oxime concentrations 10, 30, 100 μmol/L; incubation 5-60 min; spectrophotometric detection

Why This Matters

Understanding the relative reactivation potency hierarchy informs appropriate comparator selection for research studies and clarifies that pralidoxime mesylate is not the most potent oxime for broad-spectrum pesticide reactivation, preventing inappropriate substitution in experimental protocols.

• [1] Worek F, Kirchner T, Bäcker M, Szinicz L. Reactivation by various oximes of human erythrocyte acetylcholinesterase inhibited by different organophosphorus compounds. Arch Toxicol. 1996;70(8):497-503. View Source

Pralidoxime Salt Stability Profile: Iodide versus Chloride Degradation Kinetics

Comparative stability analysis of pralidoxime chloride and pralidoxime iodide revealed that iodide salt undergoes rapid deterioration at pH 6.0, which is higher than the optimal pH required for stability [1]. In contrast, the chloride salt maintained a pH less than 4.0, imparting greater stability than the iodide salt [1]. Pralidoxime chloride solutions are stable at pH 4.0, with degradation increasing as pH rises [1]. The chloride salt occurs as an odorless, white, nonhygroscopic crystalline powder stable in air, with a melting point between 215°C and 225°C (with decomposition) [2].

Stability profile

Data to verify

Chloride stable pH

Salt‑form stability context requires specific mesylate validation.

pH‑dependent degradation; mesylate stability data unavailable in retrieved sources.

Evidence Dimension	pH-dependent stability of pralidoxime salt forms
Target Compound Data	Pralidoxime mesylate: specific stability data not identified in retrieved literature
Comparator Or Baseline	Pralidoxime chloride: stable at pH 4.0; pralidoxime iodide: rapid deterioration at pH 6.0
Quantified Difference	Chloride salt maintains pH <4.0 conferring greater stability; iodide degrades rapidly at pH 6.0
Conditions	Aqueous solution stability testing at varying pH; room temperature storage

Why This Matters

The pH-dependent degradation profile of different pralidoxime salts demonstrates that counterion selection is not trivial for applications requiring long-term solution stability or specific pH formulation requirements.

• [1] Muleva CT, Bharate SS. Chloride and iodide salts. Journal of Drug Delivery Science and Technology. 2023. View Source
• [2] Drugs.com. Pralidoxime Chloride Package Insert. Updated 2025. View Source

Recommended Research and Procurement Applications for Pralidoxime Mesylate Based on Quantitative Evidence

In Vitro Blood-Brain Barrier Penetration Studies Requiring Maximum Oxime Transport

Pralidoxime mesylate is the optimal selection among clinically used oximes for in vitro BBB penetration studies requiring the highest achievable passive transport. The monoquaternary structure and lower molecular weight relative to bisquaternary alternatives (obidoxime, HI-6, trimedoxime) confer superior IAM membrane partitioning, as demonstrated by HPLC-based screening [1]. Researchers investigating central nervous system AChE reactivation should prioritize pralidoxime over bisquaternary oximes when BBB permeability is the primary experimental variable.

Regional Regulatory Compliance: UK and European Market Research and Formulation Development

For pharmaceutical development, clinical research, or procurement aligned with UK therapeutic standards, pralidoxime mesylate represents the regionally appropriate salt form [1]. The mesylate salt is predominantly utilized in the UK, whereas pralidoxime chloride remains the FDA-approved standard in the United States. Researchers conducting multinational studies or developing formulations for European markets must specify the correct salt form to ensure regulatory compliance and clinical relevance.

Comparative Oxime Pharmacology: Pralidoxime as Reference Standard for Reactivation Potency Ranking

Pralidoxime serves as a well-characterized reference compound for comparative oxime pharmacology studies. Its position in the established reactivation potency hierarchy (obidoxime > HLö 7 > pralidoxime > HI-6) against pesticide-inhibited human erythrocyte AChE [1] provides a validated benchmark for evaluating novel oxime candidates. The documented concentration requirement of 100 μmol/L for optimal reactivation [1] further enables standardized assay calibration.

Salt Form Comparative Studies: Investigating Counterion Effects on Physicochemical Properties

Pralidoxime mesylate is a critical comparator for studies examining the influence of counterion selection on pharmaceutical properties of quaternary ammonium therapeutics. With documented differences in molecular weight (232.26 g/mol versus 173 g/mol for chloride) and distinct pH-dependent stability profiles among salt forms [1][2], the mesylate salt provides a valuable reference point for systematic salt screening and formulation optimization research.

Application

Selection Property

Validation Focus

In vitro BBB penetration studies

Monoquaternary oxime with reported higher IAM partitioning

IAM chromatography membrane partition coefficient

UK‑market salt form for formulation research

Mesylate salt as regionally prevalent form

Formulation and stability study design aligned with regional salt usage

Comparative oxime reactivation studies

Established potency ranking as reference benchmark

Human erythrocyte AChE reactivation assay standardization

Counterion‑effect screening on quaternary ammonium therapeutics

Mesylate counterion for salt screening panel

pH‑dependent stability and solubility profiling

• [1] Karasova JZ, Pohanka M, Musilek K, Zemek F, Kuca K. In vitro screening of blood-brain barrier penetration of clinically used acetylcholinesterase reactivators. J Appl Biomed. 2014;12(1):35-40. View Source
• [2] Muleva CT, Bharate SS. Chloride and iodide salts. Journal of Drug Delivery Science and Technology. 2023. View Source
• [3] Worek F, Kirchner T, Bäcker M, Szinicz L. Reactivation by various oximes of human erythrocyte acetylcholinesterase inhibited by different organophosphorus compounds. Arch Toxicol. 1996;70(8):497-503. View Source